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Compound of Interest

Compound Name: Lenvatinib-d4

Cat. No.: B12298835 Get Quote

In-Depth Technical Guide: Lenvatinib-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Lenvatinib-d4, a deuterated

analog of the multi-kinase inhibitor Lenvatinib. It is intended to serve as a core resource for

researchers, scientists, and professionals involved in drug development, offering detailed data,

experimental insights, and pathway visualizations.

Core Compound Data
Lenvatinib-d4, the deuterated form of Lenvatinib, is primarily utilized as an internal standard

for the quantification of Lenvatinib in various analytical methodologies, such as GC- or LC-MS.

[1] Its physical and chemical properties are crucial for accurate experimental design and

execution.
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Parameter Value Source(s)

CAS Number 2264050-65-7 [1][2]

Molecular Formula C₂₁H₁₅D₄ClN₄O₄ [1][3][4][5][6]

Molecular Weight 430.9 g/mol [1][7]

Synonyms

4-[3-Chloro-4-[[(cyclopropyl-

2,2,3,3-d₄-

amino)carbonyl]amino]phenox

y]-7-methoxy-6-

quinolinecarboxamide

[1]

Experimental Protocols
Lenvatinib-d4 is instrumental in pharmacokinetic (PK) and bioanalytical assays due to its near-

identical chemical properties to Lenvatinib, with the key difference being the mass. This allows

it to be distinguished in mass spectrometry, making it an ideal internal standard for accurate

quantification of the parent drug in biological matrices.

General Protocol for Quantification of Lenvatinib in
Biological Samples using LC-MS/MS with Lenvatinib-d4
as an Internal Standard
This protocol outlines a general methodology. Specific parameters such as column type, mobile

phase composition, and mass spectrometer settings should be optimized for the specific

instrumentation and matrix being used.

1. Sample Preparation (Protein Precipitation)

To 100 µL of plasma/serum/tissue homogenate, add 10 µL of Lenvatinib-d4 internal

standard working solution (concentration will depend on the expected range of Lenvatinib

concentrations).

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex mix for 1 minute.
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Centrifuge at 12,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions (Example)

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate Lenvatinib from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

3. Mass Spectrometric Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Lenvatinib: Precursor ion > Product ion (to be determined based on the instrument).

Lenvatinib-d4: Precursor ion > Product ion (to be determined, will be shifted by +4 Da

from Lenvatinib).

Data Analysis: The concentration of Lenvatinib in the sample is determined by calculating the

peak area ratio of Lenvatinib to Lenvatinib-d4 and comparing it to a standard curve.
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Signaling Pathways
Lenvatinib is a multi-targeted tyrosine kinase inhibitor that primarily targets VEGFR1-3, FGFR1-

4, PDGFRα, KIT, and RET.[2] By inhibiting these receptor tyrosine kinases, Lenvatinib disrupts

downstream signaling pathways crucial for tumor growth, angiogenesis, and metastasis.

Lenvatinib's Mechanism of Action: Inhibition of Key
Signaling Pathways
The following diagram illustrates the primary signaling pathways inhibited by Lenvatinib.
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Method Development

Sample Preparation Optimization
(e.g., Protein Precipitation, LLE, SPE)

Chromatographic Optimization
(Column, Mobile Phase, Gradient)

Mass Spectrometry Tuning
(MRM Transitions for Lenvatinib & Lenvatinib-d4)

Method Validation
(ICH/FDA Guidelines)

Selectivity & Specificity

Linearity, LLOQ, ULOQ

Accuracy & Precision

Matrix Effect

Stability

Sample Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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